Cas no 924859-17-6 ((2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid)

• Product Name: (2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid
• CAS No: 924859-17-6
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 3155217
• PubChem ID: 16767339
• Update Time: 2025-06-14

(2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid
• [2-methyl-5-(1H-tetrazol-1-yl)phenoxy]acetic acid
• [2-methyl-5-(1{H}-tetrazol-1-yl)phenoxy]acetic acid
• 2-[2-methyl-5-(tetrazol-1-yl)phenoxy]acetic acid
• 2-(2-Methyl-5-(1H-tetrazol-1-yl)phenoxy)acetic acid
• STK667533
• 2-[2-METHYL-5-(1H-1,2,3,4-TETRAZOL-1-YL)PHENOXY]ACETIC ACID
• DTXSID901225216
• 924859-17-6
• AKOS000112231
• 2-[2-Methyl-5-(1H-tetrazol-1-yl)phenoxy]acetic acid
• CS-0325814

• Inchi： 1S/C10H10N4O3/c1-7-2-3-8(14-6-11-12-13-14)4-9(7)17-5-10(15)16/h2-4,6H,5H2,1H3,(H,15,16)
• InChI Key： ARIXSMFMUNTJAC-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=C(C=CC=1C)N1C=NN=N1

Computed Properties

• Exact Mass: 234.07529019Da
• Monoisotopic Mass: 234.07529019Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.1Ų

Additional information on (2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid

Research Brief on (2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid (CAS: 924859-17-6): Recent Advances and Applications

(2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid (CAS: 924859-17-6) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tetrazole and phenoxy-acetic acid moieties, has been explored for its potential applications in drug discovery, particularly as a scaffold for designing novel bioactive molecules. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic development.

One of the key areas of interest is the compound's interaction with specific enzyme targets, such as cyclooxygenase (COX) and phosphodiesterase (PDE). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid exhibit selective inhibition of COX-2, suggesting potential anti-inflammatory applications. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory effects, providing a foundation for further optimization.

In addition to its enzyme-modulating properties, (2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid has been investigated for its role in cancer therapy. A recent preprint on bioRxiv reported that this compound, when conjugated with targeted delivery systems, showed enhanced cytotoxicity against certain cancer cell lines, including breast and lung cancer. The researchers attributed this effect to the compound's ability to disrupt cellular redox balance, leading to oxidative stress and apoptosis. These findings underscore its potential as a chemotherapeutic agent or adjuvant.

Another notable application of (2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid is in the development of agrochemicals. A 2022 patent (WO2022156789) described its use as a key intermediate in synthesizing herbicides with improved selectivity and environmental safety. The patent highlighted the compound's stability under field conditions and its low toxicity to non-target organisms, making it an attractive candidate for sustainable agriculture.

Despite these promising developments, challenges remain in the clinical and commercial translation of (2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid. Pharmacokinetic studies indicate limited oral bioavailability, necessitating formulation improvements or structural modifications. Ongoing research is focused on addressing these limitations through prodrug strategies or nanoparticle-based delivery systems, as evidenced by recent collaborations between academic and industrial research groups.

In conclusion, (2-Methyl-5-tetrazol-1-yl-phenoxy)-acetic acid (CAS: 924859-17-6) represents a versatile compound with broad applications in medicine and agriculture. Its unique chemical properties and biological activities continue to inspire innovative research, positioning it as a valuable tool for future therapeutic and agrochemical advancements. Further studies are warranted to fully exploit its potential and overcome existing challenges.